Cas no 24072-75-1 (2-Amino-5,6-dichlorobenzothiazole)

• Product Name: 2-Amino-5,6-dichlorobenzothiazole
• CAS No: 24072-75-1
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• MDL: MFCD28657152
• CID: 52435
• PubChem ID: 32206
• Update Time: 2025-11-07

2-Amino-5,6-dichlorobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichlorobenzo[d]thiazol-2-amine
• 2-Amino-5,6(6,7)-dichlorobenzothiazole
• 2-Amino-5,6-dichlorobenzothiazole
• 2-Amino-6,7-dichloro benzothiaole
• 5,6-dichloro-1,3-benzothiazol-2-amine
• 5,6-Dichloro-2-benzothiazolamine
• 2-amino-5,6-dichlorobenzthiazole
• 2-Benzothiazolamine,5,6-dichloro
• 5,6-dichlorobenzothiazol-2-amine
• 5,6-dichloro-benzothiazol-2-ylamine
• EINECS 246-006-9
• 2-Benzothiazolamine, 5,6-dichloro-
• 5,6-Dichlorobenzothiazol-2-yl-amine
• GHKHTBMTSUEBJD-UHFFFAOYSA-N
• Benzothiazole, 2-amino-5,6-dichloro-
• 2-Benzothiazolamine,5,6-dichloro-
• 2-Amino-5,6-dichloro-benzothiazole
• UNII-Z7P3YF9P8H
• S12410
• SCHEMBL2899732
• AMY17972
• SY074388
• STR04172
• DICHLORO-2-BENZOTHIAZOLAMINE, 5,6-
• W-107352
• MFCD00053558
• NS00003279
• AKOS008901401
• 5,6-Dichloro-1,3-benzothiazol-2-amine #
• AC-27291
• CS-0096145
• ZAA07275
• 5,6-dichloro-2-aminobenzothiazole
• 24072-75-1
• CCRIS 742
• DTXSID5024477
• 5,6-dichloro-1,3-benzothiazol-2-ylamine
• Z7P3YF9P8H
• DB-046337

• MDL： MFCD28657152
• Inchi： 1S/C7H4Cl2N2S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H2,10,11)
• InChI Key： GHKHTBMTSUEBJD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)SC(N)=N2)Cl

Computed Properties

• Exact Mass: 217.94700
• Monoisotopic Mass: 217.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: Off white powder
• Density: 1.654
• Melting Point: 175-180 ºC
• Boiling Point: 379.7 °C at 760 mmHg
• Flash Point: STABILITY
• Refractive Index: 1.761
• Water Partition Coefficient: <0.1 g/100 mL at 17 ºC
• PSA: 67.15000
• LogP: 3.76650
• Solubility: Slightly soluble in water, soluble in sulfuric acid, hydrochloric acid and alcohol

2-Amino-5,6-dichlorobenzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S26; S36; S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 2-Amino-5,6-dichlorobenzothiazole

Research Brief on 2-Amino-5,6-dichlorobenzothiazole (CAS: 24072-75-1): Recent Advances and Applications in Chemical Biology and Medicine

2-Amino-5,6-dichlorobenzothiazole (CAS: 24072-75-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the benzothiazole core and chloro-substituents, make it a promising scaffold for drug discovery and development.

Recent studies have explored the synthetic pathways for 2-Amino-5,6-dichlorobenzothiazole, with an emphasis on green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to harsh reaction conditions and low scalability, paving the way for industrial-scale production.

In the realm of biological activity, 2-Amino-5,6-dichlorobenzothiazole has shown promising results as a modulator of protein-protein interactions (PPIs). A 2022 study in *Nature Chemical Biology* highlighted its role as an inhibitor of the p53-MDM2 interaction, a critical target in cancer therapy. The compound exhibited nanomolar affinity and selectivity, outperforming traditional small-molecule inhibitors in preclinical models. These findings suggest its potential as a lead compound for developing next-generation anticancer agents.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2023 report in *Bioorganic & Medicinal Chemistry Letters* revealed its efficacy against multidrug-resistant *Staphylococcus aureus* (MRSA) strains, with a minimum inhibitory concentration (MIC) of 2 µg/mL. Mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis by targeting key enzymes, offering a new avenue for combating antibiotic resistance.

In addition to its therapeutic potential, 2-Amino-5,6-dichlorobenzothiazole has been utilized as a building block in the synthesis of more complex molecules. For example, a 2024 study in *Chemical Communications* described its use in constructing fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probes exhibited high sensitivity and specificity, enabling real-time monitoring of oxidative stress in disease models such as Alzheimer's and Parkinson's.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Amino-5,6-dichlorobenzothiazole-derived compounds. Issues such as poor solubility and metabolic stability have been noted in preclinical studies, necessitating further structural modifications. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with a focus on computational modeling and high-throughput screening.

In conclusion, 2-Amino-5,6-dichlorobenzothiazole (CAS: 24072-75-1) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from cancer therapy to antimicrobial development and diagnostic imaging, underscoring its broad utility. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.